Cas no 2306254-37-3 (tert-butyl (3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-oxo-piperidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-oxo-piperidine-1-carboxylate
• CAS No: 2306254-37-3
• MF: C₁₆H₃₁NO₄Si
• MW: 329.507146120071
• CID: 5107499
• Update Time: 2026-03-03

tert-butyl (3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-oxo-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-oxo-, 1,1-dimethylethyl ester, (3S)-
• tert-butyl (3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-oxo-piperidine-1-carboxylate

• Inchi： 1S/C16H31NO4Si/c1-15(2,3)20-14(19)17-10-12(18)9-13(11-17)21-22(7,8)16(4,5)6/h13H,9-11H2,1-8H3/t13-/m0/s1
• InChI Key： UIIIAHUXNIKHEH-ZDUSSCGKSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(=O)C[C@H](O[Si](C(C)(C)C)(C)C)C1

Additional information on tert-butyl (3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-oxo-piperidine-1-carboxylate

Professional Introduction to Compound with CAS No. 2306254-37-3 and Product Name: tert-butyl (3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-oxo-piperidine-1-carboxylate

The compound with the CAS number 2306254-37-3 and the product name tert-butyl (3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-oxo-piperidine-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug discovery and development. The unique structural features of this molecule, including the presence of a (3S)-configuration and protective tert-butyl(dimethyl)silyl (TBS) group, make it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral piperidine derivatives in the development of novel therapeutic agents. Piperidine scaffolds are frequently encountered in biologically active compounds, particularly in drugs targeting neurological and cardiovascular diseases. The specific configuration at the 3-position, denoted as (3S)-, is particularly noteworthy, as it influences the pharmacokinetic and pharmacodynamic properties of the molecule. This stereochemical feature is often critical for achieving optimal biological activity while minimizing side effects.

The introduction of a TBS group at the 3-position serves multiple purposes in synthetic chemistry. This protective group not only prevents unwanted reactions at that position but also enhances the stability of the molecule during storage and transportation. The TBS group is particularly useful in multi-step syntheses where selective reactions are required. Additionally, the presence of a carbonyl group at the 5-position and an ester function at the 1-position provides additional handles for further functionalization, making this compound a versatile building block for drug discovery.

In recent years, there has been growing interest in the development of peptidomimetics, which are designed to mimic the biological activity of peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The piperidine ring in this compound can be incorporated into peptidomimetic structures to enhance their binding affinity and metabolic stability. Studies have shown that chiral piperidine derivatives can exhibit potent activity against various biological targets, including kinases and proteases, which are key enzymes involved in many diseases.

The synthesis of tert-butyl (3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-oxo-piperidine-1-carboxylate involves a series of carefully orchestrated chemical transformations. The process typically begins with the formation of a chiral auxiliary on a piperidine backbone, followed by selective functionalization at key positions. The use of advanced synthetic techniques, such as asymmetric hydrogenation and cross-coupling reactions, ensures high enantiomeric purity and yield. These synthetic strategies are essential for producing pharmaceutical-grade compounds that meet stringent regulatory requirements.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have been shown to interact with neurotransmitter receptors and ion channels, making them promising candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The specific stereochemistry of this compound may enhance its ability to bind to these targets with high selectivity and efficacy. Preclinical studies have demonstrated that similar chiral piperidine derivatives exhibit significant therapeutic potential in animal models of these diseases.

The protective TBS group also plays a crucial role in facilitating subsequent derivatization steps. For instance, it can be removed under mild acidic conditions to reveal a reactive hydroxyl group or an aldehyde functionality, depending on the synthetic route. This flexibility allows chemists to tailor the molecule's properties for specific applications. Additionally, the ester function at the 1-position can be hydrolyzed to yield a carboxylic acid group, which can be further modified through amide bond formation or other reactions.

Advances in computational chemistry have further enhanced our understanding of how structural features influence biological activity. Molecular modeling studies have been used to predict how tert-butyl (3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-oxo-piperidine-1-carboxylate interacts with biological targets at an atomic level. These studies provide valuable insights into binding modes and can guide optimization efforts to improve potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring new drugs to market more efficiently.

The compound's potential extends beyond drug discovery into materials science applications as well. Chiral molecules like this one are useful in asymmetric catalysis, where they serve as ligands or catalysts to promote enantioselective reactions. The TBS group's stability under various reaction conditions makes it an ideal candidate for such applications. Furthermore, its rigid piperidine core provides a scaffold for designing novel materials with specific optical or electronic properties.

In conclusion,tert-butyl (3S)-3-[tert-butyl(dimethyl)silyl]oxy-5-oxo-piperidine-1-carboxylate represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications. Its chiral configuration,TBS protection,and versatile functional groups make it a valuable intermediate for synthesizing bioactive molecules targeting neurological disorders among other diseases. Ongoing research continues to explore its full potential, promising new therapeutic agents that could improve patient outcomes worldwide.